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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B15607139 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

ZINC05007751 is a potent and selective inhibitor of the NIMA-related kinase NEK6,

demonstrating antiproliferative activity against a variety of human cancer cell lines.[1][2][3][4][5]

[6] Proper dissolution and handling of this compound are critical for obtaining accurate and

reproducible results in in vitro assays. These application notes provide detailed protocols for

the solubilization of ZINC05007751, preparation of stock solutions, and subsequent dilution for

cell-based experiments. Adherence to these guidelines is essential due to the compound's

limited solubility in aqueous solutions and its instability in solution.[1]

Data Presentation: Solubility of ZINC05007751
The solubility of ZINC05007751 has been determined in various solvents. The following table

summarizes the quantitative solubility data from different suppliers. It is consistently reported

that Dimethyl Sulfoxide (DMSO) is the most effective solvent for this compound. The compound

is insoluble in water and ethanol.[4][7]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special
Conditions

Source

DMSO 8.33 27.37

Ultrasonic and

warming to 60°C

required. Use

newly opened

DMSO.

[1][2]

DMSO 9 29.57

Use fresh,

moisture-free

DMSO.

[4]

DMSO 61 200.46

Use fresh,

moisture-free

DMSO.

[4][7]

Water Insoluble - - [4][7]

Ethanol Insoluble - - [4][7]

Note: The variability in reported DMSO solubility may be attributed to batch-to-batch

differences or variations in experimental conditions. It is recommended to start with the lower

concentration range and adjust as needed. The use of fresh, anhydrous grade DMSO is crucial

as the solvent is hygroscopic, and absorbed moisture can significantly reduce the solubility of

ZINC05007751.[1][4]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of ZINC05007751 in DMSO.

Materials:

ZINC05007751 powder (Molecular Weight: 304.3 g/mol )[2][4]
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a vial protected from light

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Procedure:

Weighing the Compound: Accurately weigh the desired amount of ZINC05007751 powder in

a sterile microcentrifuge tube or directly in the amber glass vial. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.043 mg of the compound.

Adding Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing

the ZINC05007751 powder. For a 10 mM solution, add 1 mL of DMSO for every 3.043 mg of

compound.

Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes to facilitate initial

dissolution.

Warming and Sonication: To achieve complete dissolution, warm the solution to 60°C using a

water bath or heat block.[1][2] Intermittently, place the vial in an ultrasonic bath for 5-10

minute cycles.[1][2]

Visual Inspection: Continue the process of warming, vortexing, and sonication until the

solution is clear and free of any visible particulates.

Storage: Once completely dissolved, the stock solution should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term

storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4] It is highly

recommended to prepare fresh solutions for optimal results, as the compound is unstable in

solution.[1]

Preparation of Working Solutions for In Vitro Assays
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This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for cell-based assays. It is important to minimize the final concentration of

DMSO in the cell culture medium, as DMSO can have cytotoxic effects at concentrations as

low as 1-2%.[8]

Materials:

10 mM ZINC05007751 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or plates

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM ZINC05007751 stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations. For example, to prepare a 100 µM working solution,

dilute the 10 mM stock solution 1:100 in cell culture medium.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

wells is below 0.5% (v/v) to minimize solvent-induced cytotoxicity. If higher concentrations of

ZINC05007751 are required, a vehicle control with the same final DMSO concentration

should be included in the experiment.

Immediate Use: It is recommended to use the freshly prepared working solutions

immediately for treating cells.[1]

Mandatory Visualization
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Caption: Workflow for dissolving ZINC05007751 and preparing solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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